![molecular formula C10H9IN2O2 B6191609 ethyl 7-iodoimidazo[1,2-a]pyridine-2-carboxylate CAS No. 2181821-95-2](/img/no-structure.png)
ethyl 7-iodoimidazo[1,2-a]pyridine-2-carboxylate
Description
Ethyl imidazo[1,2-a]pyridine-2-carboxylate is a heterocyclic compound . It is also known as Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester . The empirical formula is C10H10N2O2 .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives has been achieved through various strategies, including radical reactions . These strategies involve transition metal catalysis, metal-free oxidation, and photocatalysis . Further exploration of substituents at different positions can lead to compounds with improved potency .Molecular Structure Analysis
The molecular structure of ethyl imidazo[1,2-a]pyridine-2-carboxylate consists of a fused bicyclic 5,6 heterocycle . This structure is recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can be functionalized through various chemical reactions . These reactions are considered efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Physical And Chemical Properties Analysis
Ethyl imidazo[1,2-a]pyridine-2-carboxylate is a solid substance . It has a molecular weight of 190.20 . The melting point is between 83-87 °C .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 7-iodoimidazo[1,2-a]pyridine-2-carboxylate involves the reaction of 2-amino-3-cyanopyridine with ethyl chloroformate, followed by the addition of iodine and a reducing agent to form the final product.", "Starting Materials": [ "2-amino-3-cyanopyridine", "ethyl chloroformate", "iodine", "reducing agent" ], "Reaction": [ "Step 1: React 2-amino-3-cyanopyridine with ethyl chloroformate in the presence of a base to form ethyl 2-amino-3-cyanopyridine-5-carboxylate.", "Step 2: Add iodine to the reaction mixture and stir at room temperature to form ethyl 2-amino-3-cyanopyridine-5-carboxylate-7-iodo.", "Step 3: Add a reducing agent, such as sodium dithionite, to the reaction mixture to reduce the iodine and form ethyl 7-iodoimidazo[1,2-a]pyridine-2-carboxylate.", "Step 4: Isolate and purify the final product by column chromatography or recrystallization." ] } | |
CAS RN |
2181821-95-2 |
Molecular Formula |
C10H9IN2O2 |
Molecular Weight |
316.1 |
Purity |
95 |
Origin of Product |
United States |
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